Cas no 65712-01-8 (Phenazine, 2,8-bis(bromomethyl)-)

Phenazine, 2,8-bis(bromomethyl)- structure
65712-01-8 structure
Product Name:Phenazine, 2,8-bis(bromomethyl)-
CAS No:65712-01-8
MF:C14H10Br2N2
MW:366.050601482391
CID:388936
PubChem ID:12423166
Update Time:2025-04-19

Phenazine, 2,8-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenazine, 2,8-bis(bromomethyl)-
    • 2,8-bis(bromomethyl)phenazine
    • DTXSID50497567
    • 65712-01-8
    • SCHEMBL18821935
    • Inchi: 1S/C14H10Br2N2/c15-7-9-1-3-11-13(5-9)18-14-6-10(8-16)2-4-12(14)17-11/h1-6H,7-8H2
    • InChI Key: MRIMMCQMLYLONV-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2C(C=1)=NC1C=C(CBr)C=CC=1N=2

Computed Properties

  • Exact Mass: 365.91902g/mol
  • Monoisotopic Mass: 363.92107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8Ų
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